![molecular formula C6H13BrZn B1587866 2-Ethylbutylzinc bromide CAS No. 312693-02-0](/img/structure/B1587866.png)
2-Ethylbutylzinc bromide
Overview
Description
2-Ethylbutylzinc bromide is a chemical compound with the linear formula (C2H5)2CHCH2ZnBr . It is typically available as a 0.5 M solution in tetrahydrofuran (THF) .
Synthesis Analysis
2-Ethylbutylzinc bromide is primarily employed in the synthesis of organic molecules for medicinal purposes . It is a valuable compound used in the biomedical industry .
Molecular Structure Analysis
The molecular formula of 2-Ethylbutylzinc bromide is C6H13BrZn . The InChI string is 1S/C6H13.BrH.Zn/c1-4-6(3)5-2;;/h6H,3-5H2,1-2H3;1H;/q;;+1/p-1 and the InChI key is UNEWQCWPYUUACG-UHFFFAOYSA-M .
Physical And Chemical Properties Analysis
2-Ethylbutylzinc bromide has a molecular weight of 230.46 . It has a density of 0.963 g/mL at 25 °C . The boiling point is 65 °C .
Scientific Research Applications
Organic Synthesis
2-Ethylbutylzinc bromide is a valuable compound used in the synthesis of organic molecules . Its unique properties make it an essential reagent in the creation of complex organic structures.
Biomedical Industry
In the biomedical industry, 2-Ethylbutylzinc bromide is primarily employed for medicinal purposes . It plays a crucial role in the development of pharmaceutical drugs targeting various diseases.
Proteomics Research
2-Ethylbutylzinc bromide is used as a biochemical in proteomics research . Proteomics is the large-scale study of proteins, and this compound aids in the analysis of protein structures and functions.
Development of Therapeutic Drugs
This compound finds applications in the development of therapeutic drugs . Its unique chemical properties make it a useful tool in the creation of new medicines.
Chemical Industry
In the chemical industry, 2-Ethylbutylzinc bromide is used in various processes due to its reactivity and versatility .
Research and Development
2-Ethylbutylzinc bromide is used in research and development laboratories for the synthesis of new compounds and materials .
Safety and Hazards
properties
IUPAC Name |
bromozinc(1+);3-methanidylpentane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13.BrH.Zn/c1-4-6(3)5-2;;/h6H,3-5H2,1-2H3;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSNDAARQTRCDDM-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC([CH2-])CC.[Zn+]Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13BrZn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylbutylzinc bromide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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